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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520

An In-depth Technical Guide to 4-Ethyl-3,4-
dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26. As a
saturated hydrocarbon, it is a non-polar compound with physical and chemical properties
characteristic of other alkanes of similar molecular weight. This technical guide provides a
summary of its known physical and chemical properties, detailed experimental protocols for
their determination, and a visualization of its key identifiers. Due to the limited availability of
experimental data for this specific isomer, many of the presented values are computed.

Data Presentation: Physical and Chemical
Properties

The following tables summarize the available quantitative data for 4-Ethyl-3,4-
dimethyloctane. It is important to note that most of this data is computed and not derived from
direct experimental measurement.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14551520?utm_src=pdf-interest
https://www.benchchem.com/product/b14551520?utm_src=pdf-body
https://www.benchchem.com/product/b14551520?utm_src=pdf-body
https://www.benchchem.com/product/b14551520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
IUPAC Name 4-Ethyl-3,4-dimethyloctane [1]
CAS Number 62183-60-2 [1][2]
Molecular Formula C12H26 [11[2]
Molecular Weight 170.3348 g/mol [1112]
Canonical SMILES CCcCcc(c)(co)yc(eyec [1]
InChl=1S/C12H26/c1-6-9-10-
InChl 12(5,8-3)11(4)7-2/h11H,6- [1]
10H2,1-5H3
WBKPODGAYHVUMM-
InChlKey [1]
UHFFFAOYSA-N
Computed Physical Property  Value Source

Boiling Point (Predicted)

Not available in free resources

Melting Point (Predicted)

Not available in free resources

Density (Predicted)

Not available in free resources

Flash Point (Predicted)

Not available in free resources

Vapor Pressure (Predicted)

Not available in free resources

LogP (Octanol-Water Partition

Coefficient)

5.8

[3]

Refractive Index (Predicted)

Not available in free resources

Polarizability

Not available in free resources

Chemical Properties and Reactivity

As a saturated alkane, 4-Ethyl-3,4-dimethyloctane is relatively inert under normal conditions.
Its chemical reactivity is characterized by the following:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Branched_Chain_Alkanes.pdf
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Branched_Chain_Alkanes.pdf
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Branched_Chain_Alkanes.pdf
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://sites.pitt.edu/~ceder/lab6/exp6text.html
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/product/b14551520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Combustion: Like all hydrocarbons, it will undergo combustion in the presence of excess
oxygen to produce carbon dioxide and water, releasing a significant amount of energy.

e Halogenation: In the presence of ultraviolet light, it can undergo free-radical substitution
reactions with halogens (e.g., chlorine, bromine).

o Cracking: At high temperatures and/or in the presence of a catalyst, the carbon-carbon
bonds can break in a process called cracking, yielding smaller, more volatile alkanes and
alkenes.

Due to its non-polar nature, 4-Ethyl-3,4-dimethyloctane is expected to be soluble in other
non-polar organic solvents and insoluble in polar solvents like water.

Experimental Protocols

While specific experimental data for 4-Ethyl-3,4-dimethyloctane is not readily available, the
following are detailed methodologies for determining the key physical properties of branched
alkanes.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient way to determine the boiling point of a small liquid
sample.

Apparatus:
e Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or hot plate)
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e Mineral oll

Procedure:

e Add a small amount of 4-Ethyl-3,4-dimethyloctane to the small test tube.
o Place the capillary tube (sealed end up) into the test tube.

» Attach the test tube to the thermometer.

o Place the thermometer and attached test tube into the Thiele tube, ensuring the sample is
level with the side arm.

e Heat the side arm of the Thiele tube gently.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Continue heating until a steady stream of bubbles is observed.

* Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of liquid 4-Ethyl-3,4-dimethyloctane can be determined using a pycnometer or a
digital density meter.

Using a Pycnometer:
e Clean and dry the pycnometer and determine its mass.

« Fill the pycnometer with distilled water and place it in a constant temperature water bath until
it reaches thermal equilibrium.

e Record the mass of the pycnometer filled with water.

o Empty and dry the pycnometer.
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« Fill the pycnometer with 4-Ethyl-3,4-dimethyloctane and return it to the water bath to reach
the same temperature.

» Record the mass of the pycnometer filled with the sample.

o Calculate the density of the sample using the known density of water at that temperature.

Structural Elucidation and Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for
separating and identifying components of a mixture.

Protocol Outline:

o Sample Preparation: Dilute a small amount of 4-Ethyl-3,4-dimethyloctane in a volatile
organic solvent (e.g., hexane).

« Injection: Inject the sample into the GC.

o Separation: The sample is vaporized and travels through a capillary column. The retention
time (the time it takes for the compound to pass through the column) can be used for
identification when compared to a known standard.

o Detection (MS): As the compound elutes from the column, it enters the mass spectrometer,
where it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint of
the molecule and can be used to confirm its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the carbon-hydrogen framework of a molecule.

Protocol Outline:

o Sample Preparation: Dissolve a small amount of 4-Ethyl-3,4-dimethyloctane in a
deuterated solvent (e.g., CDCIs).

o Data Acquisition: Place the sample in the NMR spectrometer and acquire the *H and 13C
spectra.
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e Spectral Analysis:

o 'H NMR: The chemical shifts, integration, and splitting patterns of the proton signals will
reveal the different types of hydrogen atoms and their connectivity.

o 13C NMR: The number of signals and their chemical shifts will indicate the number of
unique carbon environments in the molecule.

Mandatory Visualization
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Caption: Key identifiers and structural representations of 4-Ethyl-3,4-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 4-Ethyl-3,4-
dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14551520#physical-and-chemical-properties-of-4-
ethyl-3-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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